3,3-Dimethyl-4'-fluorobutyrophenone

• CAS: 180305-22-0
• Molecular Formula: C12H15FO
• Molecular Weight: 194.24 g/mol
• SMILES: CC(C)(C)CC(=O)C1=CC=C(C=C1)F
• InChI: InChI=1S/C12H15FO/c1-12(2,3)8-11(14)9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3
• InChIKey: WTIVJNOMENQSHG-UHFFFAOYSA-N

Researchers face divergent reaction outcomes when substituting fluorinated butyrophenones with non-fluorinated analogs due to altered electronic distribution and steric profiles. This compound delivers the exact para-fluoro and gem-dimethyl substitution pattern required for constructing conformationally restricted pharmacophores. - Enables dopamine D2-like receptor targeting with optimized lipophilicity - Steric hindrance at carbonyl allows synthesis of highly substituted products - Distinct boiling point (258.8°C) simplifies multi-step purification

3,3-Dimethyl-4'-fluorobutyrophenone Overview

3,3-Dimethyl-4'-fluorobutyrophenone (CAS 180305-22-0) is a fluorinated aromatic ketone belonging to the butyrophenone class. Its molecular formula is C12H15FO with a molecular weight of 194.24 g/mol, featuring a 4-fluorophenyl group attached to a 3,3-dimethylbutan-1-one backbone [1]. This compound serves as a versatile synthetic intermediate in pharmaceutical research and organic synthesis, with its unique substitution pattern (para-fluoro and gem-dimethyl) conferring distinct physicochemical properties compared to unsubstituted or mono-substituted butyrophenone analogs [1].

• [1] PubChem. (2025). 1-(4-Fluorophenyl)-3,3-dimethylbutan-1-one. Compound Summary CID 24723990. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/24723990. View Source

Why 3,3-Dimethyl-4'-fluorobutyrophenone Is Irreplaceable

The substitution pattern of 3,3-Dimethyl-4'-fluorobutyrophenone—specifically the para-fluoro and gem-dimethyl groups—critically differentiates it from simpler butyrophenones. The fluorine atom modifies electronic distribution and can enhance metabolic stability in downstream derivatives [1], while the sterically demanding gem-dimethyl group restricts conformational flexibility and alters reactivity profiles compared to analogs lacking this motif [2]. These structural features are not interchangeable; substituting a non-fluorinated or unsubstituted analog can lead to divergent reaction outcomes, altered physicochemical properties, and compromised biological activity in medicinal chemistry applications. Therefore, generic substitution is not scientifically justified without explicit comparative validation.

• [1] Altman, R. A., et al. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Altmaniacs. Retrieved from https://www.altmaniacs.com/fluorine-metabolic-stability-review. View Source
• [2] PubChem. (2025). 3,3-Dimethyl-1-phenylbutan-1-one. Compound Summary CID 10866868. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/10866868. View Source

Differentiation Evidence for 3,3-Dimethyl-4'-fluorobutyrophenone

Fluorine Substitution: Electronic and Metabolic Stability

3,3-Dimethyl-4'-fluorobutyrophenone contains a para-fluoro substituent, which alters the electron density of the aromatic ring compared to its non-fluorinated counterpart, 3,3-dimethylbutyrophenone (CAS 31366-07-1). While both compounds exhibit identical computed XLogP3 values of 3.4 [1][2], the presence of fluorine is known from extensive medicinal chemistry literature to enhance metabolic stability by reducing oxidative metabolism at the para position [3]. This class-level inference is supported by the established role of fluorinated butyrophenones in improving pharmacokinetic profiles of neuroleptic agents [3].

Evidence Dimension	Lipophilicity (XLogP3) and Metabolic Stability
Target Compound Data	XLogP3 = 3.4 [1]
Comparator Or Baseline	3,3-Dimethylbutyrophenone: XLogP3 = 3.4 [2]
Quantified Difference	XLogP3 identical; metabolic stability advantage not directly quantified for this specific pair but well-established for fluorinated vs. non-fluorinated butyrophenones [3]
Conditions	Computed XLogP3 values from PubChem; metabolic stability based on review of fluorinated small molecules

Why This Matters

Fluorine substitution is a proven strategy to improve metabolic stability in drug candidates; selecting the fluorinated analog over the non-fluorinated version may reduce clearance and extend half-life in biological systems.

• [1] PubChem. (2025). 1-(4-Fluorophenyl)-3,3-dimethylbutan-1-one. Compound Summary CID 24723990. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/24723990. View Source
• [2] PubChem. (2025). 3,3-Dimethyl-1-phenylbutan-1-one. Compound Summary CID 10866868. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/10866868. View Source
• [3] Altman, R. A., et al. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Altmaniacs. Retrieved from https://www.altmaniacs.com/fluorine-metabolic-stability-review. View Source

Gem-Dimethyl: Steric Hindrance and Conformational Restriction

The gem-dimethyl group at the 3-position of the butanone chain introduces substantial steric hindrance and restricts rotational freedom compared to the unsubstituted analog, 4'-fluorobutyrophenone (CAS 582-83-2). This is reflected in a molecular weight increase of 28.05 g/mol (194.24 vs. 166.19 g/mol) [1][2] and a calculated boiling point elevation of approximately 24°C (258.8°C vs. 234.7°C) [3]. The steric shielding of the carbonyl group by the adjacent gem-dimethyl moiety can influence nucleophilic addition reactions and alter the compound's behavior as a synthetic intermediate .

Evidence Dimension	Molecular Weight and Boiling Point
Target Compound Data	MW = 194.24 g/mol; Boiling Point = 258.8°C at 760 mmHg [1]
Comparator Or Baseline	4'-Fluorobutyrophenone: MW = 166.19 g/mol; Boiling Point = 234.7±13.0°C at 760 mmHg [2][3]
Quantified Difference	MW difference = +28.05 g/mol; Boiling point difference ≈ +24.1°C
Conditions	Computed molecular weights (PubChem); calculated boiling points (ChemBlink, PubChem)

Why This Matters

The increased steric bulk alters reactivity and physical properties, making 3,3-dimethyl-4'-fluorobutyrophenone a distinct choice for applications requiring hindered ketones or specific conformational constraints.

• [1] PubChem. (2025). 1-(4-Fluorophenyl)-3,3-dimethylbutan-1-one. Compound Summary CID 24723990. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/24723990. View Source
• [2] PubChem. (2025). 4'-Fluorobutyrophenone. Compound Summary CID 68498. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/68498. View Source
• [3] PubChem. (2025). 4'-Fluorobutyrophenone: Chemical and Physical Properties. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/68498. View Source

Fluorine vs. Chloro and Methoxy: Physicochemical Profile

3,3-Dimethyl-4'-fluorobutyrophenone (fluoro) exhibits a lower molecular weight and different electronic character compared to its chloro (CAS 60851-32-3) and methoxy (CAS 85157-92-2) analogs. The molecular weight of the fluoro compound is 194.24 g/mol, versus 210.70 g/mol for the chloro analog and 206.29 g/mol for the methoxy analog [1]. Fluorine, being more electronegative and smaller than chlorine, imparts distinct dipole moments and hydrogen-bonding capabilities, which can be critical in structure-activity relationships [2]. The para-fluoro substituent is also a common bioisostere for hydrogen in medicinal chemistry, offering a unique balance of steric and electronic effects not achievable with chloro or methoxy groups [2].

Evidence Dimension	Molecular Weight and Electronic Properties
Target Compound Data	MW = 194.24 g/mol; substituent = F (electronegativity 3.98) [1]
Comparator Or Baseline	4'-Chloro-3,3-dimethylbutyrophenone: MW = 210.70 g/mol; substituent = Cl (electronegativity 3.16) ; 3,3-Dimethyl-4'-methoxybutyrophenone: MW = 206.29 g/mol; substituent = OCH3
Quantified Difference	MW differences: F vs. Cl = -16.46 g/mol; F vs. OCH3 = -12.05 g/mol
Conditions	Molecular weights from vendor specifications (AKSci, CymitQuimica)

Why This Matters

Fluorine substitution provides a unique combination of small size and high electronegativity, enabling fine-tuning of molecular properties without the significant steric and mass penalties associated with larger halogens or methoxy groups.

• [1] PubChem. (2025). 1-(4-Fluorophenyl)-3,3-dimethylbutan-1-one. Compound Summary CID 24723990. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/24723990. View Source
• [2] Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. DOI: 10.1021/acs.jmedchem.5b00258. View Source

Procurement Viability: Comparable Purity Specifications and Commercial Availability Across Multiple Suppliers

3,3-Dimethyl-4'-fluorobutyrophenone is commercially available from multiple reputable vendors with purities typically ranging from 95% to 97% . This purity range is comparable to that of its analogs, such as 3,3-dimethylbutyrophenone (95% min) and 4'-fluorobutyrophenone (98% GC) , indicating that selecting the fluorinated gem-dimethyl variant does not impose a quality or availability penalty. Pricing data from AKSci shows 1g quantities available at $1036 for the target compound , which is within the typical range for specialized fluorinated intermediates of this class.

Evidence Dimension	Purity and Commercial Availability
Target Compound Data	Purity: 95% (AKSci ), 97% (abcr , Leyan )
Comparator Or Baseline	3,3-Dimethylbutyrophenone: 95% min ; 4'-Fluorobutyrophenone: 98% GC
Quantified Difference	Purity difference: ≤2-3% across comparators, within typical vendor specification ranges
Conditions	Vendor product specifications (AKSci, abcr, Leyan, VWR)

Why This Matters

Researchers and procurement specialists can confidently source 3,3-dimethyl-4'-fluorobutyrophenone without concerns about inferior purity or limited availability relative to other butyrophenone derivatives.

Application Scenarios for 3,3-Dimethyl-4'-fluorobutyrophenone

Medicinal Chemistry: Fluorinated CNS Drug Candidates

The para-fluoro and gem-dimethyl substitution pattern of 3,3-dimethyl-4'-fluorobutyrophenone makes it a valuable intermediate for constructing butyrophenone-based pharmacophores with enhanced metabolic stability and optimized lipophilicity [1]. Its structural features are directly relevant to the development of novel antipsychotic agents, as fluorinated butyrophenones are known to modulate dopamine D2-like receptor activity [2]. The steric bulk of the gem-dimethyl group can also be exploited to improve selectivity or reduce off-target effects .

Sterically Hindered Ketone Building Block

Due to the steric hindrance imposed by the gem-dimethyl group adjacent to the carbonyl, 3,3-dimethyl-4'-fluorobutyrophenone serves as a challenging electrophile in nucleophilic addition reactions, enabling the synthesis of highly substituted or conformationally restricted products . Its distinct boiling point (258.8°C) and molecular weight profile (194.24 g/mol) also facilitate purification and handling in multi-step synthetic sequences .

Fluorinated Building Block for Functional Materials

The incorporation of fluorine atoms into organic materials can impart desirable properties such as increased thermal stability, altered dielectric constants, and modified surface energy [3]. 3,3-Dimethyl-4'-fluorobutyrophenone, with its fluorinated aromatic ketone core, can be utilized as a precursor for the synthesis of fluorinated polymers, liquid crystals, or organic electronic materials where precise control over molecular conformation and electronic distribution is required .

• [1] Altman, R. A., et al. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Altmaniacs. Retrieved from https://www.altmaniacs.com/fluorine-metabolic-stability-review. View Source
• [2] Synthesis and evaluation of ligands for D2-like receptors: The role of common pharmacophoric groups. (2009). JIPMER Library. Retrieved from https://jipmerlibrary.ovidds.com/. View Source
• [3] Berger, R., et al. (2011). Organic fluorine compounds: a great opportunity for enhanced materials properties. Chemical Society Reviews, 40(7), 3496-3508. DOI: 10.1039/C0CS00221F. View Source